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CAS No.: 536-66-3
Cat. No.: S524556

Compound Focus: 4-lsopropylbenzoic Acid

Get Quote

Chemical Properties & Specifications

The table below summarizes the key technical data for 4-Isopropylbenzoic acid (also known as Cumic acid)

from supplier specifications and scientific data [1] [2].

Property

Specification / Value

CAS RN

Molecular Formula

Molecular Weight

Purity

Appearance

Melting Point

Boiling Point

Solubility in Water

536-66-3 [1] [2]

C10H1202 [1]

164.20 g/mol [1] [2]

>98.0% (GC)(T) [1]

White to almost white powder to crystal [1]

116.0 to 120.0 °C [1]

125 °C at 0.2 mmHg [1] [2]

Insoluble; 152 mg/l at 25 °C [1]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s524556?utm_src=pdf-body
https://www.smolecule.com/products/s524556?utm_src=pdf-interest
https://www.smolecule.com/products/s524556?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/I0169
https://www.aladdinsci.com/4-isopropylbenzoic-acid-bioactive-small-molecules-by-aladdin-scientific-i107765.html
https://www.tcichemicals.com/US/en/p/I0169
https://www.aladdinsci.com/4-isopropylbenzoic-acid-bioactive-small-molecules-by-aladdin-scientific-i107765.html
https://www.tcichemicals.com/US/en/p/I0169
https://www.tcichemicals.com/US/en/p/I0169
https://www.aladdinsci.com/4-isopropylbenzoic-acid-bioactive-small-molecules-by-aladdin-scientific-i107765.html
https://www.tcichemicals.com/US/en/p/I0169
https://www.tcichemicals.com/US/en/p/I0169
https://www.tcichemicals.com/US/en/p/I0169
https://www.tcichemicals.com/US/en/p/I0169
https://www.aladdinsci.com/4-isopropylbenzoic-acid-bioactive-small-molecules-by-aladdin-scientific-i107765.html
https://www.tcichemicals.com/US/en/p/I0169
https://www.smolecule.com/products/s524556?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Property Specification / Value

Solubility in Other Solvents Soluble in Alcohol; Slightly soluble in Ether [1]

Storage Refrigerated (0-10°C), Argon charged, Air and Heat Sensitive [1] [2]

Handling and Safety Information

Proper handling is crucial due to the compound's sensitivity.

e Hazard Statements [1]:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
¢ Precautionary Measures [1]:
o P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/ eye protection/ face protection.
o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Residue on Ignition Testing Guide

Since a specific protocol for 4-Isopropylbenzoic acid was not found, the following is a general workflow
for determining Residue on Ignition (Sulfated Ash), based on standard pharmacopeial methods. You will

need to validate this method for your specific compound.
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Start Test

Weigh 1-2g of sample
in ignited & tared crucible

Wet thoroughly with
sulfuric acid
Heat gently on hot plate
until fumes are evolved

Ignite in muffle furnace
at 600+50°C until carbon-free
Cool in desiccator
and weigh

Calculate % residue
((final weight / sample weight) * 100%)
Report Result

Click to download full resolution via product page

Frequently Asked Questions
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Q1: The specification requires a maximum of 0.3% residue on ignition. What does this indicate about
the compound's quality? A1l: This specification is a limit test for the total amount of inorganic impurities
(such as catalysts or salts from synthesis) present in the compound. A result below 0.3% indicates high purity
from an inorganic contaminant perspective, which is critical for pharmaceutical applications to avoid

unwanted side reactions or toxicity.

Q2: My sample turned yellow or brown during ignition instead of becoming white. What does this
mean? A2: Discoloration suggests incomplete combustion of carbonaceous material. This can happen if the
heating rate was too rapid, preventing gradual ashing, or if the sample contained high-molecular-weight
organic impurities. Ensure you heat gently until fumes cease before moving to the high-temperature muffle

furnace step.

Q3: How should I handle and store this compound to ensure accurate test results? A3: 4-

Isopropylbenzoic acid is air and heat sensitive [1]. Always:

e Store in a sealed container under an inert gas (like argon) in a refrigerator (0-10°C) [1] [2].

¢ Bring the sample to room temperature in a desiccator before opening to prevent moisture
condensation.

e Weigh samples quickly to minimize exposure to air, which could potentially introduce inorganic
particulates and skew your residue results.

Q4: Where can I find the definitive test method for residue on ignition? A4: For regulatory purposes,
you must consult the current official compendia. The detailed methodology, including precise apparatus
setup and procedural nuances, is described in USP General Chapter <281> "Residue on Ignition" or Ph.

Eur. 2.4.14 "Sulfated Ash". These are the primary reference sources for drug development professionals.

I hope this technical support guide provides a solid foundation for your work. Should you need to obtain the
compound for your testing, the suppliers listed in the search results (TCI Chemicals and Aladdin Scientific)

offer it in various quantities [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. 4-Isopropylbenzoic Acid 536-66-3 [tcichemicals.com]

2. 4-Isopropylbenzoic acid - 98% prefix CAS No. 536-66-3 [aladdinsci.com]

To cite this document: Smolecule. [4-isopropylbenzoic acid residue on ignition specification 0.3%

max]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-residue-on-ignition-

specification-0-3-max]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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